Cas no 225-82-1 (5H-Benzo[a]phenothiazine)

5H-Benzo[a]phenothiazine structure

Product Name:5H-Benzo[a]phenothiazine

CAS No:225-82-1

Molecular Formula:C₁₆H₁₁NS

Molecular Weight:249.33024

CID:271115

PubChem ID:235805

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5H-Benzo[a]phenothiazine Properties

Names and Identifiers

- 5H-Benzo[a]phenothiazine
- AC1L5V72
- AC1Q4UZG
- AG-J-70654
- AR-1G8279
- CTK1A4730
- NSC37547
- NSC-37547
- 225-82-1
- DTXSID30284533
- +Expand
- InChIKey： RLVBYJHKSCWXMV-UHFFFAOYSA-N
- Inchi： InChI=1S/C16H11NS/c1-2-6-12-11(5-1)9-10-15-16(12)17-13-7-3-4-8-14(13)18-15/h1-8,10H,9H2
- SMILES： C1=CC=C2SC3=CCC4=CC=CC=C4C3=NC2=C1

Computed Properties

Exact Mass: 249.06133
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 249.061
Heavy Atom Count: 18
Complexity: 398
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.2
Topological Polar Surface Area: 37.7Å²

Experimental Properties

LogP: 3.78870
PSA: 12.36
Refractive Index: 1.717
Boiling Point: 418.3°C at 760 mmHg
Flash Point: 206.8°C
Density: 1.27

5H-Benzo[a]phenothiazine Related Literature

1. Determination of cellulase colocalization on cellulose fiber with quantitative FRET measured by acceptor photobleaching and spectrally unmixing fluorescence microscopy

Liqun Wang,Yiqing Wang,Arthur J. Ragauskas Analyst, 2012,137, 1319-1324
2. Metal-free high-adsorption-capacity adsorbent derived from spent coffee grounds for methylene blue†

Bayaraa Sukhbaatar,Bongyoung Yoo,Jae-Hong Lim RSC Adv., 2021,11, 5118-5127
3. Improved photoelectrochemical performance of Ti-doped α-Fe2O3 thin films by surface modification with fluoride†

Yong-Sheng Hu,Alan Kleiman-Shwarsctein,Eric W. McFarland Chem. Commun., 2009, 2652-2654
4. Curcumin-loaded metal oxide aerogels: supercritical drying and stability†

Wael Hamd,Digambara Patra,Houssam El-Rassy RSC Adv., 2021,11, 34479-34486
5. Electronic structure of Al, Ga, In and Cu doped ZnO/Cu(111) bilayer films†

Ho Viet Thang,Gianfranco Pacchioni Phys. Chem. Chem. Phys., 2019,21, 369-377
6. Dietary nucleotides supplementation during the suckling period improves the antioxidative ability of neonates with intrauterine growth retardation when using a pig model†

RSC Adv., 2018,8, 16152-16160
7. Structural variations in metal complexes of a tertiary α-hydroxyoxime†

Daniel D'Alessio,Daniel M. Lombardo,Jamila G. Vaughan,Brian W. Skelton,Keith R. Barnard,Mark. I. Ogden Dalton Trans., 2015,44, 7163-7168
8. Effective uranium(vi) sorption from alkaline media using bi-functionalized silica-coated magnetic nanoparticles†

X. T. Chen,L. F. He,R. Z. Liu,C. Zhang,B. Liu,Y. P. Tang RSC Adv., 2015,5, 56658-56665
9. Inside front cover

Environ. Sci.: Water Res. Technol., 2023,9, 2164-2164
10. An evaluation of coating materials used on piezoelectric crystals for the determination of dimethylsulfide (DMS) and its oxidation products in liquefied petroleum gas (LPG)

Anal. Proc., 1994,31, 67-68

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